Cas no 1183676-93-8 (1-(4-Methoxyphenyl)-2-(propan-2-ylsulfanyl)ethan-1-one)

• Product Name: 1-(4-Methoxyphenyl)-2-(propan-2-ylsulfanyl)ethan-1-one
• CAS No: 1183676-93-8
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5250626
• PubChem ID: 60887059
• Update Time: 2025-10-28

1-(4-Methoxyphenyl)-2-(propan-2-ylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-394479
• 1-(4-methoxyphenyl)-2-(propan-2-ylsulfanyl)ethan-1-one
• 1183676-93-8
• SCHEMBL23879938
• 1-(4-Methoxyphenyl)-2-[(1-methylethyl)thio]ethanone
• 1-(4-Methoxyphenyl)-2-(propan-2-ylsulfanyl)ethan-1-one

• Inchi： 1S/C12H16O2S/c1-9(2)15-8-12(13)10-4-6-11(14-3)7-5-10/h4-7,9H,8H2,1-3H3
• InChI Key： BXFYRBJTGNUXTB-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1)OC)=O)C(C)C

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.074±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 353.7±22.0 °C(Predicted)

Additional information on 1-(4-Methoxyphenyl)-2-(propan-2-ylsulfanyl)ethan-1-one

1-(4-Methoxyphenyl)-2-(propan-2-ylsulfanyl)ethan-1-one: A Comprehensive Overview

1-(4-Methoxyphenyl)-2-(propan-2-ylsulfanyl)ethan-1-one is a compound with the CAS registry number 1183676-93-8, representing a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound, often referred to by its systematic name, is characterized by its aromatic ring, methoxy group, and sulfanyl substituent, which collectively contribute to its distinct chemical properties. Recent advancements in synthetic chemistry and materials science have further highlighted its potential in diverse fields, including pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of 1-(4-Methoxyphenyl)-2-(propan-2-ylsulfanyl)ethan-1-one comprises a benzene ring substituted with a methoxy group at the para position. This aromatic system is connected to a ketone group via a two-carbon chain, with the second carbon bearing a propan-2-ylsulfanyl group. The combination of these functional groups imparts the compound with unique electronic and steric properties, making it an interesting candidate for various chemical transformations and applications.

Recent studies have explored the synthesis of this compound through innovative methodologies, including cross-coupling reactions and organocatalytic processes. These approaches have not only improved the efficiency of synthesis but also opened avenues for the incorporation of this compound into more complex molecular frameworks. For instance, researchers have demonstrated the utility of this compound as an intermediate in the synthesis of bioactive molecules, leveraging its reactivity to form diverse product libraries.

In terms of applications, 1-(4-Methoxyphenyl)-2-(propan-2-ylsulfanyl)ethan-1-one has shown promise in the development of antimicrobial agents and anti-inflammatory drugs. Its ability to modulate key biological pathways makes it a valuable tool in drug discovery programs. Additionally, the compound has been investigated for its role in agricultural chemistry, where it exhibits potential as a plant growth regulator or pest control agent.

The physicochemical properties of this compound, such as its solubility, stability, and reactivity, have been extensively characterized using advanced analytical techniques like NMR spectroscopy and mass spectrometry. These studies have provided insights into its behavior under various reaction conditions, enabling chemists to optimize its use in synthetic protocols.

Moreover, computational studies have shed light on the electronic structure and reactivity of 1-(4-Methoxyphenyl)-2-(propan-2-ylsulfanyl)ethan-1-one, revealing its potential as a precursor for the formation of heterocyclic compounds. Such findings underscore its versatility in organic synthesis and highlight its importance as a building block in medicinal chemistry.

In conclusion, 1-(4-Methoxyphenyl)-2-(propan-2-ylsulfanyl)ethan